Cas no 1215072-00-6 (4-(3-Fluorophenyl)thiazole)

• Product Name: 4-(3-Fluorophenyl)thiazole
• CAS No: 1215072-00-6
• MF: C₉H₆FNS
• MW: 179.214044094086
• CID: 5274193
• Update Time: 2025-06-13

4-(3-Fluorophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-FLUOROPHENYL)THIAZOLE
• 4-(3-fluorophenyl)-1,3-thiazole
• Thiazole, 4-(3-fluorophenyl)-
• 4-(3-Fluorophenyl)thiazole

• Inchi： 1S/C9H6FNS/c10-8-3-1-2-7(4-8)9-5-12-6-11-9/h1-6H
• InChI Key： IFMWEWXHKQMPBP-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1

Additional information on 4-(3-Fluorophenyl)thiazole

Comprehensive Overview of 4-(3-Fluorophenyl)thiazole (CAS No. 1215072-00-6): Properties, Applications, and Industry Insights

The compound 4-(3-Fluorophenyl)thiazole (CAS No. 1215072-00-6) is a fluorinated heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. As a member of the thiazole family, this molecule features a fluorophenyl substituent, which enhances its bioactivity and metabolic stability. Researchers and industry professionals frequently search for terms like "thiazole derivatives synthesis", "fluorophenyl compounds applications", and "CAS 1215072-00-6 suppliers", reflecting its relevance in modern drug discovery and material science.

One of the key reasons for the growing interest in 4-(3-Fluorophenyl)thiazole is its role as a building block in medicinal chemistry. The thiazole core is known for its presence in FDA-approved drugs, particularly in antibiotics and antivirals. The addition of a 3-fluorophenyl group introduces electron-withdrawing properties, making it valuable for designing kinase inhibitors and anti-inflammatory agents. Recent publications highlight its potential in targeting cancer pathways and neurodegenerative diseases, aligning with trending searches such as "fluorinated drug candidates 2024" and "thiazole-based therapeutics".

From a synthetic perspective, CAS 1215072-00-6 is typically prepared via palladium-catalyzed cross-coupling reactions or Hantzsch thiazole synthesis. Its molecular weight (193.22 g/mol) and lipophilicity (LogP ~2.5) make it suitable for pharmacokinetic optimization. Laboratories often query "how to purify 4-(3-Fluorophenyl)thiazole" or "NMR data for thiazole derivatives", underscoring the need for detailed analytical protocols. The compound’s melting point (≈85–88°C) and solubility (soluble in DMSO, ethanol) are critical for formulation studies.

Beyond pharmaceuticals, 4-(3-Fluorophenyl)thiazole finds niche applications in organic electronics and catalysis. Its conjugated system allows for use in OLEDs or as a ligand in transition-metal complexes. Industry forums frequently discuss "fluorophenyl-thiazole materials for optoelectronics", reflecting cross-disciplinary demand. Regulatory-wise, the compound is not classified as hazardous under GHS, but proper handling (e.g., PPE) is recommended due to its irritant potential.

In conclusion, 4-(3-Fluorophenyl)thiazole (CAS 1215072-00-6) exemplifies the intersection of structural versatility and functional utility. Its alignment with hot topics like "precision medicine" and "green chemistry" ensures sustained relevance. For sourcing, analytical certificates (CoA) and stable isotope-labeled analogs are increasingly requested, pointing to evolving research needs.